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Compound of Interest

Compound Name: Isopropyl 6-isopropylnicotinate

Cat. No.: B12094401 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Isopropyl Nicotinate

Disclaimer: This guide provides information on Isopropyl Nicotinate (CAS 553-60-6). The

requested compound, "Isopropyl 6-isopropylnicotinate," could not be found in the referenced

chemical literature and is presumed to be a misnomer. Isopropyl nicotinate is the isopropyl

ester of nicotinic acid (pyridine-3-carboxylic acid).

This technical guide offers a comprehensive overview of the physicochemical properties of

Isopropyl Nicotinate, tailored for researchers, scientists, and professionals in drug

development. The document details quantitative data, experimental methodologies, and

relevant biological pathways.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of Isopropyl Nicotinate.

This data is essential for understanding its behavior in various experimental and formulation

settings.
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Property Value Source(s)

Molecular Formula C₉H₁₁NO₂ [1][2][3][4][5][6][7]

Molecular Weight 165.19 g/mol [1][2][3][4][6][8]

CAS Registry Number 553-60-6 [1][2][4][6][7]

Appearance
Colorless clear liquid

(estimated)
[5]

Boiling Point

224.00 to 226.00 °C @ 760.00

mm Hg 131°C @ 27 Torr

227.1ºC @ 760mmHg

293.03°C (rough estimate)

[1][5][8][9]

Density
1.066 g/mL at 25 °C 1.073

g/cm³
[3][8]

Refractive Index
1.49800 to 1.50400 @ 20.00

°C 1.4926 (estimate)
[3][5]

pKa 3.38 ± 0.10 (Predicted) [3][9]

LogP (Octanol/Water Partition

Coefficient)

1.6 1.647 (Calculated) 1.653

(Estimated)
[2][4][5][9]

Water Solubility
Slightly soluble 3084 mg/L @

25 °C (estimated)
[5]

Flash Point
214.00 °F TCC (101.11 °C)

91.1 °C
[5][8]

Vapor Pressure
0.079000 mmHg @ 25.00 °C

(estimated)
[5]

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property of

Isopropyl Nicotinate are not readily available in single sources. Therefore, this section outlines

the common synthesis method and general procedures for characterizing key properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1595505
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nicotinate
https://www.chembk.com/en/chem/ISOPROPYL%20NICOTINATE
https://www.chemeo.com/cid/34-815-9/Isopropyl-nicotinate
https://flavscents.com/library/material/52798b03a52/a
https://commonchemistry.cas.org/detail?cas_rn=553-60-6
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H11NO2/c1-7(2)12-9(11)8-4-3-5-10-6-8/h3-7H,1-2H3
https://www.benchchem.com/product/b1595505
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nicotinate
https://www.chembk.com/en/chem/ISOPROPYL%20NICOTINATE
https://www.chemeo.com/cid/34-815-9/Isopropyl-nicotinate
https://commonchemistry.cas.org/detail?cas_rn=553-60-6
https://www.alfa-chemistry.com/product/isopropyl-nicotinate-cas-553-60-6-178130.html
https://www.benchchem.com/product/b1595505
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nicotinate
https://www.chemeo.com/cid/34-815-9/Isopropyl-nicotinate
https://commonchemistry.cas.org/detail?cas_rn=553-60-6
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H11NO2/c1-7(2)12-9(11)8-4-3-5-10-6-8/h3-7H,1-2H3
https://flavscents.com/library/material/52798b03a52/a
https://www.benchchem.com/product/b1595505
https://flavscents.com/library/material/52798b03a52/a
https://www.alfa-chemistry.com/product/isopropyl-nicotinate-cas-553-60-6-178130.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4707671.aspx
https://www.chembk.com/en/chem/ISOPROPYL%20NICOTINATE
https://www.alfa-chemistry.com/product/isopropyl-nicotinate-cas-553-60-6-178130.html
https://www.chembk.com/en/chem/ISOPROPYL%20NICOTINATE
https://flavscents.com/library/material/52798b03a52/a
https://www.chembk.com/en/chem/ISOPROPYL%20NICOTINATE
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4707671.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-nicotinate
https://www.chemeo.com/cid/34-815-9/Isopropyl-nicotinate
https://flavscents.com/library/material/52798b03a52/a
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4707671.aspx
https://flavscents.com/library/material/52798b03a52/a
https://flavscents.com/library/material/52798b03a52/a
https://www.alfa-chemistry.com/product/isopropyl-nicotinate-cas-553-60-6-178130.html
https://flavscents.com/library/material/52798b03a52/a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis: Fischer Esterification of Nicotinic Acid
Isopropyl nicotinate is typically synthesized via the Fischer esterification of nicotinic acid with

isopropanol, using a strong acid catalyst.[1]

Materials:

Nicotinic acid

Isopropanol (in excess)

Concentrated sulfuric acid (H₂SO₄) or hydrochloric acid (HCl)

Toluene (or another suitable solvent for azeotropic removal of water)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

A mixture of nicotinic acid, excess isopropanol, and a catalytic amount of concentrated

sulfuric acid is prepared in a round-bottom flask.

The reaction mixture is heated to reflux.[1] The progress of the reaction can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[10]

Upon completion, the mixture is cooled to room temperature.

The excess isopropanol is removed under reduced pressure using a rotary evaporator.

The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate) and washed

sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst),

water, and brine.
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The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated to yield the crude Isopropyl Nicotinate.

Purification of the final product is typically achieved by distillation under reduced pressure or

crystallization to obtain high purity.[1]

Characterization: The structure and purity of the synthesized Isopropyl Nicotinate are confirmed

using spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure.[10]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the compound.[10]

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, particularly

the ester carbonyl (C=O) stretch.

Mandatory Visualizations
Experimental Workflow: Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of

Isopropyl Nicotinate.
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Caption: Workflow for the synthesis and purification of Isopropyl Nicotinate.
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Biological Activity: Proposed Vasodilatory Signaling
Pathway
Isopropyl Nicotinate is known for its vasodilatory effects, which are thought to be mediated by

the release of prostaglandins.[1] This leads to the relaxation of vascular smooth muscle and

increased blood flow.

Endothelial/Skin Cells

Vascular Smooth Muscle Cell

Isopropyl Nicotinate
(Topical Application)

Interaction with
Cellular Targets

Prostaglandin (e.g., PGE2)
Release

Smooth Muscle
Relaxation

activates

Vasodilation
(Increased Blood Flow)

Click to download full resolution via product page

Caption: Proposed mechanism for Isopropyl Nicotinate-induced vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12094401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

